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Compound of Interest

Compound Name: 4-Bromophenylacetonitrile

Cat. No.: B126402

Essential Safety and Handling Guide for 4-
Bromophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety, handling, and disposal information for 4-

Bromophenylacetonitrile (CAS No. 16532-79-9). Adherence to these procedures is essential
for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Bromophenylacetonitrile is classified as harmful if swallowed, in contact with skin, or if
inhaled.[1][2][3] It can cause skin, eye, and respiratory irritation.[1][2][4][5] It is also a
lachrymator, a substance that can cause tearing.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles.[6] A
face shield should be worn if

there is a risk of splashing.[7]

To protect eyes from contact
with the chemical, which can

cause serious irritation.[1][2]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[2][7]

To prevent skin contact, as the
substance is harmful and can

cause skin irritation.[1][2][4]

Body Protection

A lab coat or chemical-
resistant apron.[6] Wear
appropriate protective clothing

to minimize skin contact.

To protect against accidental
spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[2][4] If ventilation is
inadequate, use a NIOSH-

approved respirator.[4]

To avoid inhalation of dust or
vapors, which can cause
respiratory tract irritation and

may be harmful.[1][2]

Safe Handling and Storage Protocol

Operational Plan:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible. All personnel must be trained on the specific hazards and handling procedures

for this compound.

» Engineering Controls: Always handle 4-Bromophenylacetonitrile in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation exposure.[2][4]

» Handling:

o Avoid direct contact with the substance.[2]

o Do not eat, drink, or smoke in the handling area.[1][4]

o Wash hands thoroughly after handling.[4]
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o Keep the container tightly closed when not in use.[4]

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents and strong bases.[4] The container should be kept tightly closed.

[4]

First Aid and Emergency Procedures

Immediate medical attention is required for all routes of exposure.[4]

Table 2: First Aid Measures

Exposure Route First Aid Procedure

Move the individual to fresh air immediately.[1] If

breathing is difficult, administer oxygen. If
Inhalation breathing has stopped, provide artificial

respiration.[1] Seek immediate medical

attention.

Immediately flush the skin with plenty of water
) for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[1] Seek

medical attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[1] Do not allow the
victim to rub their eyes. Seek immediate medical

attention.

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water
Ingestion and give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[4]

Spill and Disposal Plan
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Spill Response:
o Evacuate the area and ensure adequate ventilation.
o Wearing the appropriate PPE, clean up spills immediately.

» For solid spills, carefully sweep up the material and place it into a suitable, labeled container
for disposal.[4] Avoid generating dust.[4]

 For liquid spills, absorb with an inert material and place in a suitable, labeled container for
disposal.

Disposal Plan:

Dispose of 4-Bromophenylacetonitrile and any contaminated materials in accordance with all
applicable federal, state, and local regulations. Do not dispose of it down the drain or into the
environment.[2] Contact a licensed professional waste disposal service to dispose of this
material.

Workflow for Handling 4-Bromophenylacetonitrile
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Caption: Workflow for the safe handling of 4-Bromophenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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